molecular formula C15H14O B8726416 4-Allyloxybiphenyl CAS No. 20281-44-1

4-Allyloxybiphenyl

Cat. No. B8726416
CAS RN: 20281-44-1
M. Wt: 210.27 g/mol
InChI Key: FSLXCIJOWQAYPN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Allyloxybiphenyl is a useful research compound. Its molecular formula is C15H14O and its molecular weight is 210.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Allyloxybiphenyl suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Allyloxybiphenyl including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

20281-44-1

Product Name

4-Allyloxybiphenyl

Molecular Formula

C15H14O

Molecular Weight

210.27 g/mol

IUPAC Name

1-phenyl-4-prop-2-enoxybenzene

InChI

InChI=1S/C15H14O/c1-2-12-16-15-10-8-14(9-11-15)13-6-4-3-5-7-13/h2-11H,1,12H2

InChI Key

FSLXCIJOWQAYPN-UHFFFAOYSA-N

Canonical SMILES

C=CCOC1=CC=C(C=C1)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of 4-phenylphenol (1 eq) in acetone, K2CO3 (2 eq) and alkyl bromide (1.2 eq) were added and the mixture reaction was stirred at 55° C. overnight. Quenched with water and extracted with ethyl acetate. The organic layer was dried (MgSO4) and concentrated to give 4-allyloxybiphenyl. This crude product was dissolved in Me2NPh and heated to reflux for 6 hours and then stirred at room temperature over 3 days. Refluxed again for 8 hours and then poured into and ice-cold HCl 1M solution, extracted with ethyl acetate and washed with water. Dried and concentrated to give a crude product which was purified by chromatography to give the title product.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
alkyl bromide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

4-Phenylphenol 64 (25.5 g, 0.15 mol), allyl bromide (20.0 g, 0.165 mol) and K2CO3 (41.5 g, 0.15 mol) in 75 ml of dry DMF were stirred at room temperature overnight. The reaction mixture was diluted with 500 ml of diethyl ether and washed with water. The ether layer was washed with brine, dried and concentrated to give a lightly brown solid that was recrystallized from hexane to give 24.9 g of 4-allyloxy-biphenyl 65. Step 2: 3-Allyl-biphenyl-4-ol 66.
Quantity
25.5 g
Type
reactant
Reaction Step One
Quantity
20 g
Type
reactant
Reaction Step One
Name
Quantity
41.5 g
Type
reactant
Reaction Step One
Name
Quantity
75 mL
Type
solvent
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.